Cas no 39658-17-8 (3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid)

3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid structure
39658-17-8 structure
Product Name:3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid
CAS No:39658-17-8
MF:C8H11N3O4
MW:213.190641641617
CID:829573
PubChem ID:22281677
Update Time:2025-04-19

3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid
    • 5-METHYL-4-NITRO-2-PROPYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
    • 5-methyl-4-nitro-2-propylpyrazole-3-carboxylic acid
    • 5-methyl-4-nitro-2-propyl-3-pyrazolecarboxylic acid
    • 5-methyl-4-nitro-2-propyl-pyrazole-3-carboxylic acid
    • 3-METHYL-4-NITRO-1-PROPYL-1H-PYRAZOLE-5-CARBOXYLICACID
    • DTXSID40624300
    • DB-069853
    • SCHEMBL5414212
    • 39658-17-8
    • Inchi： 1S/C8H11N3O4/c1-3-4-10-7(8(12)13)6(11(14)15)5(2)9-10/h3-4H2,1-2H3,(H,12,13)
    • InChI Key： GHKGNQDAOKQDDM-UHFFFAOYSA-N
    • SMILES： OC(C1=C(C(C)=NN1CCC)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 213.07500
  • Monoisotopic Mass: 213.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.94000
  • LogP: 1.73110

3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM188041-1g
3-methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid
 39658-17-8 95%
1g
 $430 2021-08-05
Chemenu
CM188041-1g
3-methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid
 39658-17-8 95%
1g
 $401 2023-02-02
Alichem
A049003360-1g
3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid
 39658-17-8 95%
1g
 $390.60 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1629856-1g
3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid
 39658-17-8 98%
1g
 ￥2604.00 2024-05-15
Ambeed
A907796-1g
3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid
 39658-17-8 95+%
1g
 $361.0 2025-04-19

3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid Related Literature

39658-17-8 (3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid) Related Products

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.